1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine
Overview
Description
1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine has been extensively studied for its potential applications in various fields of research. It has been found to exhibit potent antitumor activity against various cancer cell lines. Additionally, it has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.
Mechanism of Action
The exact mechanism of action of 1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine is not yet fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the production of pro-inflammatory cytokines and reduce the expression of certain inflammatory genes.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine is its high potency against cancer cells and potential applications in the treatment of inflammatory diseases. However, its limited solubility in water may pose a challenge in some experimental setups.
Future Directions
There are several future directions for research on 1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields such as neurodegenerative diseases and infectious diseases.
In conclusion, 1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine is a promising compound that has potential applications in various fields of research. Its synthesis method is straightforward, and it exhibits potent antitumor and anti-inflammatory properties. Further research is needed to fully understand its mechanism of action and explore its potential applications in other fields.
Synthesis Methods
The synthesis of 1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine involves the reaction of 1-(3-Chloro-4-fluorophenyl)sulfonyl)piperidine with thiophen-3-ol in the presence of a base. The reaction proceeds smoothly under mild conditions, and the yield of the product is high.
properties
IUPAC Name |
1-(3-chloro-4-fluorophenyl)sulfonyl-4-thiophen-3-yloxypiperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClFNO3S2/c16-14-9-13(1-2-15(14)17)23(19,20)18-6-3-11(4-7-18)21-12-5-8-22-10-12/h1-2,5,8-11H,3-4,6-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXWJYLYYOXZPSE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CSC=C2)S(=O)(=O)C3=CC(=C(C=C3)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClFNO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((3-Chloro-4-fluorophenyl)sulfonyl)-4-(thiophen-3-yloxy)piperidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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